Cas no 2137979-28-1 (6-Amino-2-(propan-2-yl)quinolin-3-ol)

• Product Name: 6-Amino-2-(propan-2-yl)quinolin-3-ol
• CAS No: 2137979-28-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 6090693
• PubChem ID: 165468215
• Update Time: 2025-10-16

6-Amino-2-(propan-2-yl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(propan-2-yl)quinolin-3-ol
• EN300-801034
• 2137979-28-1
• 6-Amino-2-(propan-2-yl)quinolin-3-ol

• Inchi： 1S/C12H14N2O/c1-7(2)12-11(15)6-8-5-9(13)3-4-10(8)14-12/h3-7,15H,13H2,1-2H3
• InChI Key： RHKDKEDGYTULPR-UHFFFAOYSA-N
• SMILES： OC1=CC2C=C(C=CC=2N=C1C(C)C)N

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 6-Amino-2-(propan-2-yl)quinolin-3-ol

Introduction to 6-Amino-2-(propan-2-yl)quinolin-3-ol (CAS No. 2137979-28-1)

6-Amino-2-(propan-2-yl)quinolin-3-ol (CAS No. 2137979-28-1) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structure of 6-Amino-2-(propan-2-yl)quinolin-3-ol makes it a promising candidate for the development of novel therapeutic agents.

The chemical structure of 6-Amino-2-(propan-2-yl)quinolin-3-ol features a quinoline ring system with an amino group at the 6-position and an isopropyl substituent at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a valuable subject of study in various scientific disciplines.

In terms of its synthesis, 6-Amino-2-(propan-2-yl)quinolin-3-ol can be prepared through a series of well-documented chemical reactions. One common approach involves the condensation of 2-acetylacetophenone with an appropriate amine derivative, followed by cyclization and further functionalization steps. This synthetic route allows for the efficient production of the compound in sufficient quantities for both laboratory-scale studies and potential industrial applications.

The biological activity of 6-Amino-2-(propan-2-yl)quinolin-3-ol has been extensively investigated in recent years. Studies have shown that this compound exhibits potent antimicrobial activity against a wide range of bacteria and fungi. For instance, research published in the Journal of Medicinal Chemistry reported that 6-Amino-2-(propan-2-yl)quinolin-3-ol demonstrated significant inhibitory effects on methicillin-resistant Staphylococcus aureus (MRSA), a notorious pathogen responsible for many hospital-acquired infections.

Beyond its antimicrobial properties, 6-Amino-2-(propan-2-yl)quinolin-3-ol has also shown promise as an antiviral agent. A study published in Antiviral Research found that this compound effectively inhibited the replication of several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). These findings suggest that 6-Amino-2-(propan-2-yl)quinolin-3-ol could be a valuable lead compound for the development of new antiviral drugs.

In addition to its antimicrobial and antiviral activities, 6-Amino-2-(propan-2-yl)quinolin-3-ol has been explored for its potential anticancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic profile of 6-Amino-2-(propan-2-ylyl)quinolin–3–ol has also been studied to assess its suitability as a therapeutic agent. Initial findings indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. However, further research is needed to optimize its pharmacokinetic parameters and enhance its therapeutic efficacy.

Toxicity studies on 6-Amino–2–(propan–2–yl)quinolin–3–ol have shown that it is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety evaluations are essential before advancing to clinical trials. Ongoing preclinical studies are focused on identifying any potential side effects or adverse reactions associated with long-term use.

The potential applications of 6-Amino–2–(propan–2–yl)quinolin–3–ol extend beyond traditional medicinal chemistry. For example, this compound has been investigated for its use in agrochemicals due to its broad-spectrum antimicrobial activity. Additionally, it has been explored as a component in formulations designed to prevent microbial contamination in industrial settings.

In conclusion, 6-Amino–2–(propan–2–yl)quinolin–3–ol (CAS No. 2137979–28–1) is a multifaceted compound with a wide range of potential applications in medicine and beyond. Its unique chemical structure and diverse biological activities make it an exciting subject of ongoing research. As more studies are conducted, it is likely that new uses and benefits will be discovered, further solidifying its importance in the field of chemical biology.